Cas no 2889384-83-0 ([(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol)

• Product Name: [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol
• CAS No: 2889384-83-0
• MF: C₈H₁₄FNO
• MW: 161.213589191437
• CID: 5596983
• PubChem ID: 170784632
• Update Time: 2025-10-28

[(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol Chemical and Physical Properties

Names and Identifiers

• ((2R,7AS)-2-FLUOROTETRAHYDRO-1H-PYRROLIZIN-7A(5H)-YL)METHAN-D2-OL
• [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol
• 2889384-83-0
• G15593

• Inchi： 1S/C8H14FNO/c9-7-4-8(6-11)2-1-3-10(8)5-7/h7,11H,1-6H2/t7-,8+/m1/s1/i6D2
• InChI Key： QAJRFPVPHUYVFE-PJSNUCDISA-N
• SMILES： F[C@H]1CN2CCC[C@@]2(C([2H])([2H])O)C1

Computed Properties

• Exact Mass: 161.118495724g/mol
• Monoisotopic Mass: 161.118495724g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5Ų

Additional information on [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol

Professional Introduction to [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol (CAS No. 2889384-83-0)

Compound [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol, identified by its CAS number 2889384-83-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolizine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a hexahydro-1H-pyrrolizin backbone, contribute to its unique chemical and pharmacological properties.

The fluoro group is a well-known pharmacophore in medicinal chemistry, often incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall bioavailability. In the context of [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol, the fluoro substituent at the 2-position of the pyrrolizine ring likely plays a crucial role in modulating the compound's interactions with biological targets. This modification can influence both the electronic and steric properties of the molecule, potentially affecting its efficacy and selectivity.

The hexahydro-1H-pyrrolizin core is another key structural element that contributes to the compound's pharmacological profile. This scaffold is commonly found in various bioactive molecules and has been implicated in a range of biological processes. The rigid cyclic structure of hexahydro-1H-pyrrolizin provides a stable framework that can interact with biological targets in a specific manner, making it a valuable component in drug design. The stereochemistry at the 2R and 7aS positions further refines the compound's interactions with its intended targets, enhancing its potential as a lead compound for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding mechanisms of such complex molecules. Studies using these techniques have shown that the fluoro group and the hexahydro-1H-pyrrolizin backbone of [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol interact with specific residues in their target proteins. These interactions are critical for determining the compound's binding affinity and specificity, which are essential for its therapeutic efficacy.

One of the most promising applications of this compound is in the treatment of neurological disorders. The pyrrolizine scaffold has been associated with molecules that exhibit neuroprotective and anti-inflammatory properties. Preclinical studies have suggested that derivatives of this class may have potential in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol make it an attractive candidate for further investigation in this area.

Additionally, the compound has shown promise in oncology research. The ability of pyrrolizine derivatives to modulate enzyme activity has led to their exploration as inhibitors of various kinases and other enzymes involved in cancer progression. The fluoro substitution enhances these properties by improving metabolic stability and target binding affinity. Early studies have indicated that this compound may inhibit key pathways involved in tumor growth and metastasis, making it a valuable asset in oncology drug development.

The synthesis of [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical purity. These synthetic strategies are critical for ensuring that subsequent biological evaluations are conducted with high-quality material.

In conclusion, [(2R,7aS)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]((2)H)methanol (CAS No. 2889384-83-0) is a structurally complex and pharmacologically interesting molecule with significant potential in various therapeutic areas. Its unique combination of a fluoro substituent and a hexahydro-1H-pyrrolizin backbone makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of pharmaceutical innovation.